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Compound of Interest

Compound Name: MEN 10207 acetate

Cat. No.: B15605603

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing MEN 10207 acetate, a
selective tachykinin NK2 receptor antagonist, in tachykinin-induced smooth muscle contraction
assays. This document outlines the mechanism of action, experimental protocols, and data
presentation for researchers investigating the role of the NK2 receptor in various physiological
and pathological processes.

Introduction

Tachykinins, a family of neuropeptides including Neurokinin A (NKA), Substance P (SP), and
Neurokinin B (NKB), are key mediators of smooth muscle contractility, inflammation, and
nociception. Their biological effects are mediated through three distinct G-protein coupled
receptors: NK1, NK2, and NK3. The NK2 receptor is predominantly expressed in the smooth
muscle of the gastrointestinal, respiratory, and urogenital tracts. Its activation by tachykinins,
particularly NKA, leads to a cascade of intracellular events culminating in smooth muscle
contraction.

MEN 10207 acetate is a potent and selective competitive antagonist of the tachykinin NK2
receptor. Its high affinity and selectivity make it an invaluable pharmacological tool for
elucidating the physiological roles of the NK2 receptor and for the preclinical evaluation of
novel therapeutic agents targeting this receptor.
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Data Presentation: Potency and Selectivity of MEN
10207

The efficacy of MEN 10207 as an NK2 receptor antagonist has been quantified in various in
vitro assays. The following table summarizes key quantitative data, providing a clear
comparison of its activity across different tachykinin receptors.

TissuelCell

Parameter Receptor Agonist Li Value Reference
ine
Rabbit
pA2 NK2 Neurokinin A Pulmonary 7.9 [1]
Artery
NK1 Substance P - 5.2 [1]
NKS3 Neurokinin B - 4.9 [1]
Bovine
IC50 NK2 - Stomach 21-54 nM [1]
Membranes
SKLKB82#3
Cells (murine
fibroblasts
NK2 - transfected 21-54 nM [1]
with bovine
NK2
receptor)

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that
produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2
value indicates greater antagonist potency. IC50 represents the concentration of an inhibitor
required to inhibit a biological response by 50%.

Signaling Pathway
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Activation of the tachykinin NK2 receptor by an agonist like Neurokinin A initiates a well-defined
signaling cascade within the smooth muscle cell, leading to contraction. MEN 10207 acts by
competitively blocking the binding of agonists to the NK2 receptor, thereby inhibiting this
cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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